Cas no 2034241-04-6 (3,4-dihydro-1H-isoquinolin-2-yl-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone)

• Product name: 3,4-dihydro-1H-isoquinolin-2-yl-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone
• CAS No: 2034241-04-6
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 5548980

3,4-dihydro-1H-isoquinolin-2-yl-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-1H-isoquinolin-2-yl-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone

• Inchi： 1S/C21H24N2O3/c24-21(23-10-7-17-3-1-2-4-19(17)14-23)18-5-6-20(22-13-18)26-15-16-8-11-25-12-9-16/h1-6,13,16H,7-12,14-15H2
• InChI Key： LMLTWXTVKFFJNQ-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1)C=CC=C2)(C1=CC=C(OCC2CCOCC2)N=C1)=O

Additional information on 3,4-dihydro-1H-isoquinolin-2-yl-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone

Introduction to CAS No. 2034241-04-6: 3,4-Dihydro-1H-Isoquinolin-2-Yl-[6-(Oxan-4-Ylmethoxy)Pyridin-3-Yl]Methanone

The compound with CAS No. 2034241-04-6, named 3,4-dihydro-1H-isoquinolin-2-yl-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone, is a complex organic molecule that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines an isoquinoline moiety with a pyridine ring and an oxane group, creating a molecule with potential bioactivity and therapeutic applications.

Isoquinoline derivatives have long been studied for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The dihydroisoquinoline portion of this compound adds further complexity to its structure, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and efficacy of therapeutic agents.

The pyridine ring in this compound is substituted with an oxane group at the 6-position, specifically an oxan-methoxy substituent. This substitution pattern is significant as it can modulate the electronic properties of the pyridine ring, potentially enhancing its interaction with biological targets such as enzymes or receptors. The oxane group, also known as a tetrahydropyran group, introduces a degree of flexibility and hydrophobicity to the molecule, which could be advantageous in drug design for improving solubility and permeability.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes of CAS No. 2034241-04-6 with various biological targets. Molecular docking studies suggest that this compound may interact with G-protein coupled receptors (GPCRs) or kinases, which are critical targets in the development of treatments for conditions such as cancer, inflammation, and neurodegenerative diseases.

In terms of synthesis, the construction of 3,4-dihydro-1H-isoquinolin derivatives often involves multi-step organic reactions, including coupling reactions and cyclizations. The incorporation of the oxane group into the pyridine ring likely requires precise control over reaction conditions to ensure regioselectivity and stereochemical integrity. These synthetic challenges highlight the need for innovative strategies in organic synthesis to produce such complex molecules efficiently.

The application of CAS No. 2034241-04_6 extends beyond traditional pharmaceutical research into areas such as agrochemicals and materials science. For instance, its structural features may make it suitable for use as a precursor in the synthesis of more complex molecules or as a building block in combinatorial chemistry libraries.

Looking forward, ongoing research into isoquinoline derivatives is expected to uncover new therapeutic applications for compounds like CAS No. 2034241_04_6_. Collaborative efforts between chemists and biologists will be crucial in translating these findings into clinically relevant treatments.